[(2-chloro-4-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate

• IUPAC Name: [2-(2-chloro-4-fluoroanilino)-2-oxoethyl] 2-(4-methylphenyl)acetate
• InChI: InChI=1S/C17H15ClFNO3/c1-11-2-4-12(5-3-11)8-17(22)23-10-16(21)20-15-7-6-13(19)9-14(15)18/h2-7,9H,8,10H2,1H3,(H,20,21)
• InChI Key: FNWDAYDHZUPPAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)OCC(=O)NC2=C(C=C(C=C2)F)Cl
• Molecular Formula: C17H15ClFNO3
• Molecular Weight: 335.8 g/mol
• CAS No.: 1638709-61-1

Description

The compound [(2-chloro-4-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate is a synthetic ester derivative featuring a carbamoyl group linked to a 2-chloro-4-fluorophenyl moiety and an acetoxy group attached to a 4-methylphenyl ring.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares the target compound with structurally related molecules, emphasizing molecular features, physicochemical properties, and biological relevance.

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (Da)	Key Substituents	Lipophilicity (log k)	Biological Activity	References
[(2-Chloro-4-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate (Target)	Inferred C₁₇H₁₄ClFNO₃	~345.7	2-Cl-4-F phenyl, 4-Me phenyl	Not reported	Hypothesized HDAC/protease modulation
4-[(4-Methylphenyl)carbamoyl]phenyl 2-(4-chloro-2-methylphenoxy)acetate	C₂₃H₂₀ClNO₄	410	4-Me phenylcarbamoyl, 4-Cl-2-Me phenoxy	Not reported	Screening compound (ChemBridge)
Methyl 2-[4-({5-[(Benzyloxy)carbamoyl]-2-chlorophenyl}carbamoyl)phenoxy]acetate	C₃₁H₂₆ClN₃O₇	612.0	Benzyloxycarbamoyl, 2-Cl phenyl	Not reported	HDAC ligand synthesis
4-Chloro-2-{[(3-chlorophenyl)amino]carbonyl}phenyl carbamates	Variable	~350–400	3-Cl phenyl, carbamate	1.2–2.5 (log k)	Lipophilicity studies
(7,8-Dimethyl-2-oxochromen-4-yl)methyl 2-[(4-methylphenyl)sulfonylamino]acetate	C₂₁H₂₁NO₆S	415.5	Chromenyl, sulfonylamino	Not reported	No reported bioactivity

Key Observations

Structural Variations: The target compound’s 2-chloro-4-fluorophenyl group distinguishes it from analogs with dichlorophenyl (e.g., ) or sulfonylamino (e.g., ) substituents. Fluorine’s electronegativity may enhance binding interactions compared to bulkier chloro groups . The 4-methylphenyl acetate moiety is shared with ’s compound, but the latter includes a phenoxy linkage, increasing molecular weight (410 Da vs. ~345.7 Da) .

Lipophilicity :

• Carbamate derivatives in exhibit log k values of 1.2–2.5, correlating with moderate lipophilicity . The target compound’s fluorine substituent may reduce log k compared to dichlorophenyl analogs, improving aqueous solubility.

Biological Activity :

• highlights HDAC ligand synthesis in structurally related esters, suggesting the target compound could serve as a protease inhibitor scaffold .
• ’s compound is marketed as a screening molecule, emphasizing its role in early drug discovery .

Synthetic Pathways :

• Analogs in and were synthesized via carbamate/amide coupling (methods IIIA, IIB), indicating feasible routes for the target compound .